Cas no 6627-59-4 (Sodium 2-Amino-4-chloro-5-methylbenzenesulfonate AldrichCPR)

• Product Name: Sodium 2-Amino-4-chloro-5-methylbenzenesulfonate AldrichCPR
• CAS No: 6627-59-4
• MF: C₇H₇ClNNaO₃S
• MW: 243.643150568008
• MDL: MFCD00070551
• CID: 46897
• PubChem ID: 87562405
• Update Time: 2025-05-21

Sodium 2-Amino-4-chloro-5-methylbenzenesulfonate AldrichCPR Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chlorotoluene-5-sulfonic acid sodium salt
• Sodium 2-Amino-4-chloro-5-methylbenzenesulfonate
• Sodium 4-amino-6-chlorotoluene-3-sulphonate
• Sodium 4-Amino-2-chlorotoluene-5-sulfonate
• 2-Amino-4-chloro-5-methylbenzenesulfonic Acid Sodium Salt
• 5-Chloro-4-methylaniline-2-sulfonic Acid Sodium Salt
• 5-Chloro-p-toluidine-2-sulfonic Acid Sodium Salt
• Sodium 5-Chloro-4-methylaniline-2-sulfonate
• Sodium 5-Chloro-p-toluidine-2-sulfonate
• 2B Acid sodium salt
• 6-Amino-4-chloro-m-toluenesulfonic acid, sodium salt
• 2-Amino-4-chloro-5-methyl benzenesulfonic acid, sodium salt
• NSC60123
• 6627-59-4
• Sodium4-amino-6-chlorotoluene-3-sulphonate
• FT-0636202
• NS00081743
• AKOS025310961
• Sodium 4-amino-2-chlorotoluene-5-sulphonate
• W-104765
• Sodium 5-Chlor
• sodium;2-amino-4-chloro-5-methylbenzenesulfonate
• Sodium 2-amino-4-chloro-5-methylbenzenesulfonate, AldrichCPR
• Benzenesulfonic acid, 2-amino-4-chloro-5-methyl-, sodium salt (1:1)
• 2-Chloro-4Aminotoluemee-5-Sodium Sulfonate
• Aminochlorotoluenesulfonicacidsodiumsalt; 95%
• SCHEMBL9706813
• Benzenesulfonic acid, 2-amino-4-chloro-5-methyl-, monosodium salt
• MFCD00070551
• 'Sodium; 2-amino-4-chloro-5-methyl-b
• DTXSID00884322
• A0896
• KMIGBVSYNVXBEI-UHFFFAOYSA-M
• Aminochlorotoluenesulfonicacidsodiumsalt
• Sodium 2-Amino-4-chloro-5-methylbenzenesulfonate AldrichCPR

• MDL： MFCD00070551
• Inchi： 1S/C7H8ClNO3S.Na/c1-4-2-7(13(10,11)12)6(9)3-5(4)8;/h2-3H,9H2,1H3,(H,10,11,12);/q;+1/p-1
• InChI Key： KMIGBVSYNVXBEI-UHFFFAOYSA-M
• SMILES： ClC1=CC(=C(C=C1C)S(=O)(=O)[O-])N.[Na+]

Computed Properties

• Exact Mass: 242.97300
• Monoisotopic Mass: 242.9732862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8

Experimental Properties

• PSA: 91.60000
• LogP: 2.79670

Sodium 2-Amino-4-chloro-5-methylbenzenesulfonate AldrichCPR Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Sodium 2-Amino-4-chloro-5-methylbenzenesulfonate AldrichCPR

Sodium 2-Amino-4-Chloro-5-Methylbenzenesulfonate AldrichCPR: A Comprehensive Overview

Sodium 2-Amino-4-Chloro-5-Methylbenzenesulfonate, commonly referred to as AldrichCPR (CAS No. 6627-59-4), is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aromatic ring with amino, chloro, and methyl substituents, along with a sulfonate group. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it versatile for diverse applications.

The sulfonate group in Sodium 2-Amino-4-Chloro-5-Methylbenzenesulfonate plays a crucial role in its reactivity and solubility. Sulfonate groups are known for their strong electron-withdrawing effects, which can influence the electronic properties of the aromatic ring. This makes the compound highly reactive in certain chemical reactions, particularly those involving nucleophilic substitution or electrophilic aromatic substitution. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

One of the most notable applications of AldrichCPR is in the field of drug discovery. Researchers have utilized this compound as a building block for constructing complex molecular architectures with potential therapeutic benefits. For instance, its ability to act as a precursor in the synthesis of sulfonamide-based drugs has been extensively explored. Sulfonamides are widely used in medicine due to their antimicrobial properties, and the use of Sodium 2-Amino-4-Chloro-5-Methylbenzenesulfonate as an intermediate has enabled the development of novel drug candidates with improved efficacy and reduced toxicity.

In addition to its role in pharmaceuticals, AldrichCPR has also found applications in agrochemicals. The compound's ability to interact with biological systems makes it a valuable tool in the development of pesticides and herbicides. Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its efficacy.

The physical properties of Sodium 2-Amino-4-Chloro-5-Methylbenzenesulfonate are equally important for its practical applications. The compound is typically a white crystalline powder with a melting point around 180°C. Its solubility in water is moderate, which makes it suitable for various aqueous-based reactions and formulations. The presence of multiple functional groups also contributes to its stability under different conditions, making it ideal for large-scale industrial processes.

Recent research has focused on optimizing the synthesis of AldrichCPR to enhance yield and reduce production costs. Traditional methods involve multi-step reactions that can be time-consuming and resource-intensive. However, innovative approaches such as microwave-assisted synthesis and continuous flow chemistry have shown promise in improving efficiency while maintaining product quality.

The safety profile of Sodium 2-Amino-4-Chloro-5-Methylbenzenesulfonate is another critical aspect that has been extensively studied. While it is not classified as a hazardous substance under standard conditions, proper handling procedures are recommended to ensure worker safety and environmental protection. Occupational exposure limits have been established based on toxicological studies, ensuring that its use remains safe in industrial settings.

In conclusion, Sodium 2-Amino-4-Chloro-5-Methylbenzenesulfonate AldrichCPR (CAS No. 6627-59-4) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, reactivity, and physical properties make it an invaluable tool in drug discovery, agrochemical development, and materials science. Ongoing research continues to uncover new opportunities for this compound, solidifying its position as a key player in modern chemistry.